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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous hydrolysis of

chromium(III) chloride hexahydrate, a process of significant interest in fields ranging from

catalysis to drug development. Understanding the speciation, kinetics, and influencing factors

of this reaction is critical for controlling the form and function of chromium(III) in various

applications.

Introduction to Chromium(III) Hydrolysis
Chromium(III) chloride hexahydrate, with the chemical formula CrCl₃·6H₂O, is a common

and stable source of trivalent chromium. In aqueous solutions, the chromium(III) ion does not

exist as a simple bare ion but rather as a hydrated complex, most commonly the

hexaaquachromium(III) ion, [Cr(H₂O)₆]³⁺.[1] This complex is the starting point for a series of

hydrolysis and olation reactions that are highly dependent on conditions such as pH,

temperature, and the presence of other coordinating ligands.
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The hydrolysis process involves the deprotonation of the coordinated water molecules, leading

to the formation of various hydroxo and aqua-hydroxo species. These reactions are

fundamental to the behavior of chromium(III) in biological and environmental systems and are

crucial for the design of chromium-based drugs and catalysts.

Chemical Principles of Hydrolysis
The dissolution of chromium(III) chloride hexahydrate in water results in the formation of

different hydrate isomers, with the most common being the dark green [CrCl₂(H₂O)₄]Cl·2H₂O

and the violet [Cr(H₂O)₆]Cl₃.[2][3][4] Over time in aqueous solution, these chloro-aqua

complexes tend to aquate, ultimately forming the hexaaquachromium(III) ion, [Cr(H₂O)₆]³⁺,

which imparts a violet-gray color to the solution.[5]

The hexaaquachromium(III) ion is a weak acid and undergoes hydrolysis, as shown in the

following equilibrium reactions:

First Hydrolysis Step: [Cr(H₂O)₆]³⁺ + H₂O ⇌ [Cr(H₂O)₅(OH)]²⁺ + H₃O⁺[6]

Second Hydrolysis Step: [Cr(H₂O)₅(OH)]²⁺ + H₂O ⇌ [Cr(H₂O)₄(OH)₂]⁺ + H₃O⁺

Third Hydrolysis Step: [Cr(H₂O)₄(OH)₂]⁺ + H₂O ⇌ [Cr(H₂O)₃(OH)₃]⁰ + H₃O⁺

These reactions are highly pH-dependent. As the pH increases, the equilibrium shifts to the

right, favoring the formation of hydroxo species.[7] At pH values above 6, the neutral

chromium(III) hydroxide, Cr(OH)₃, precipitates out of solution.[7]

Olation and Oxolation
With increasing concentration and temperature, the mononuclear chromium(III) hydroxo

complexes can undergo further reactions to form polynuclear species through olation

(formation of hydroxo bridges) and oxolation (formation of oxo bridges).[8][9] These processes

lead to the formation of dimers, trimers, and larger polymeric species.[8][10]

Quantitative Data on Chromium(III) Hydrolysis
The following tables summarize key quantitative data related to the hydrolysis of chromium(III)

ions. These values are essential for modeling and predicting the behavior of chromium(III) in

aqueous solutions.
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Table 1: Hydrolysis Constants for Mononuclear Chromium(III) Species at 298 K and Infinite

Dilution

Equilibrium
Reaction

log K (Baes and
Mesmer, 1976)

log K (Rai et al.,
1987)

log K (Brown and
Ekberg, 2016)

Cr³⁺ + H₂O ⇌ CrOH²⁺

+ H⁺
-4.0 -3.57 ± 0.08 -3.60 ± 0.07

Cr³⁺ + 2H₂O ⇌

Cr(OH)₂⁺ + 2H⁺
-9.7 -9.84 -9.65 ± 0.20

Cr³⁺ + 3H₂O ⇌

Cr(OH)₃⁰ + 3H⁺
-18 -16.19 -16.25 ± 0.19

Cr³⁺ + 4H₂O ⇌

Cr(OH)₄⁻ + 4H⁺
-27.4 -27.65 ± 0.12 -27.56 ± 0.21

Data sourced from a compilation of critical reviews.[11]

Table 2: Stability Constants for Polynuclear Chromium(III) Hydrolytic Species at 298 K and

Infinite Dilution

Equilibrium Reaction
log K (Baes and Mesmer,
1976)

log K (Brown and Ekberg,
2016)

2Cr³⁺ + 2H₂O ⇌ Cr₂(OH)₂⁴⁺ +

2H⁺
-5.06 -5.29 ± 0.16

3Cr³⁺ + 4H₂O ⇌ Cr₃(OH)₄⁵⁺ +

4H⁺
-8.15 -9.10 ± 0.14

Data sourced from a compilation of critical reviews.[11]

Table 3: Solubility Product of Amorphous Chromium(III) Hydroxide at Room Temperature
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Equilibrium Reaction log K (Rai et al., 1987)

Cr(OH)₃(s) + 3H⁺ ⇌ Cr³⁺ + 3H₂O 9.35

Cr(OH)₃(s) + 2H⁺ ⇌ CrOH²⁺ + 2H₂O 5.78 ± 0.08

Cr(OH)₃(s) ⇌ Cr(OH)₃⁰ <-6.84

Cr(OH)₃(s) + H₂O ⇌ Cr(OH)₄⁻ + H⁺ -18.30 ± 0.12

Data from solubility studies of freshly precipitated, amorphous Cr(OH)₃.[12][13]

Experimental Protocols
Preparation of Chromium(III) Chloride Hexahydrate
Solutions
A stock solution of chromium(III) chloride hexahydrate can be prepared by dissolving a

known mass of the solid in deionized water. It is important to note that the dissolution process

can be slow. The resulting solution will initially be green due to the presence of chloro-aqua

complexes and will slowly turn violet as aquation proceeds.[14] For studies requiring the

[Cr(H₂O)₆]³⁺ ion, it is recommended to allow the solution to age for several days or to gently

heat it to accelerate the aquation process.[5]

UV-Visible Spectrophotometry for Speciation Analysis
UV-Visible spectrophotometry is a powerful technique for monitoring the changes in

chromium(III) coordination chemistry. Different chromium(III) complexes exhibit distinct

absorption spectra.[15][16][17]

Methodology:

Prepare a series of chromium(III) chloride hexahydrate solutions at the desired

concentrations.

Adjust the pH of the solutions using dilute acid (e.g., HClO₄) or base (e.g., NaOH).

Record the UV-Visible spectrum of each solution over a range of approximately 300-800 nm.
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The formation of different species can be identified by changes in the position and intensity

of the absorption bands. For example, the [Cr(H₂O)₆]³⁺ ion has characteristic absorption

maxima around 408 nm and 575 nm.[18] The replacement of water ligands with chloride or

hydroxide ions will cause a shift in these peaks.[19][20]

Kinetic studies can be performed by monitoring the change in absorbance at a specific

wavelength over time.[18]

Potentiometric Titration for Determination of Hydrolysis
Constants
Potentiometric titration can be used to determine the hydrolysis constants of the chromium(III)

aqua ion.

Methodology:

Prepare a solution of chromium(III) chloride hexahydrate of known concentration in a non-

complexing acidic medium (e.g., perchloric acid) to ensure the initial species is [Cr(H₂O)₆]³⁺.

Titrate the solution with a standard solution of a strong base (e.g., NaOH) while monitoring

the pH with a calibrated pH electrode.

The titration curve will show buffer regions corresponding to the deprotonation of the aqua

ligands.

The hydrolysis constants can be calculated from the pH data using appropriate software for

equilibrium modeling.

Chromatographic Separation of Chromium Species
Ion chromatography (IC) coupled with inductively coupled plasma mass spectrometry (ICP-MS)

is a highly sensitive method for the separation and quantification of different chromium species.

[21][22]

Methodology:

Prepare aqueous samples containing the chromium species of interest.
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For the separation of Cr(III) and Cr(VI), Cr(III) can be complexed with EDTA to form a stable

anionic complex.[21]

Inject the sample into an ion chromatograph equipped with an appropriate anion-exchange

column.[21]

The separated species are then introduced into an ICP-MS for sensitive and element-

specific detection.[21][22]

Visualizations of Hydrolysis Pathways and
Workflows
The following diagrams, generated using the DOT language, illustrate key aspects of

chromium(III) chloride hexahydrate hydrolysis.

CrCl₃·6H₂O
(solid)

[CrClₓ(H₂O)₆₋ₓ]⁽³⁻ˣ⁾⁺
(green solution)

Dissolution in H₂O [Cr(H₂O)₆]³⁺
(violet solution)

Aquation [Cr(H₂O)₅(OH)]²⁺

+OH⁻

-H⁺

[Cr(H₂O)₄(OH)₂]⁺

+OH⁻

-H⁺

Polynuclear Species
(e.g., [Cr₂(OH)₂]⁴⁺)

Olation

Cr(OH)₃(H₂O)₃
(precipitate)

+OH⁻

-H⁺
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Caption: Hydrolysis pathway of chromium(III) chloride hexahydrate in aqueous solution.
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Caption: A typical experimental workflow for studying chromium(III) hydrolysis.
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Low pH (< 4) [Cr(H₂O)₆]³⁺
Dominant Species

Intermediate pH (4-6)
[Cr(OH)(H₂O)₅]²⁺
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Caption: Relationship between pH and dominant chromium(III) species in solution.

Conclusion
The hydrolysis of chromium(III) chloride hexahydrate is a complex process involving multiple

equilibria that are sensitive to environmental conditions. A thorough understanding of the

speciation and reaction pathways is paramount for professionals working with chromium(III)

compounds. This guide has provided a detailed overview of the core chemical principles,

quantitative data, experimental methodologies, and visual representations of the hydrolysis

process to serve as a valuable resource for researchers, scientists, and drug development

professionals. The presented data and protocols can aid in the precise control and

manipulation of chromium(III) chemistry for a wide range of applications.

Need Custom Synthesis?
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hexahydrate-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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